Cas no 86864-21-3 (Benzonitrile, 3-(2,5-diphenyl-1H-pyrrol-3-yl)-)

Benzonitrile, 3-(2,5-diphenyl-1H-pyrrol-3-yl)- structure
86864-21-3 structure
Product name:Benzonitrile, 3-(2,5-diphenyl-1H-pyrrol-3-yl)-
CAS No:86864-21-3
MF:C23H16N2
MW:320.38654
CID:660325
PubChem ID:13223979

Benzonitrile, 3-(2,5-diphenyl-1H-pyrrol-3-yl)- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 3-(2,5-diphenyl-1H-pyrrol-3-yl)-
    • 3-(2,5-diphenyl-1H-pyrrol-3-yl)benzonitrile
    • 86864-21-3
    • DTXSID10529813
    • Inchi: InChI=1S/C23H16N2/c24-16-17-8-7-13-20(14-17)21-15-22(18-9-3-1-4-10-18)25-23(21)19-11-5-2-6-12-19/h1-15,25H
    • InChI Key: JYVKOVJOENRDEH-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C=C1)C2=CC(=C(N2)C3=CC=CC=C3)C4=CC=CC(=C4)C#N

Computed Properties

  • Exact Mass: 320.131348519g/mol
  • Monoisotopic Mass: 320.131348519g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 3
  • Complexity: 466
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 39.6Ų
  • XLogP3: 5.4

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